Cas no 96798-53-7 (1H-Indole-2-carbonitrile,octahydro-)

1H-Indole-2-carbonitrile,octahydro- structure
96798-53-7 structure
Product Name:1H-Indole-2-carbonitrile,octahydro-
CAS No:96798-53-7
MF:C9H14N2
MW:150.220861911774
CID:800616
PubChem ID:20187840
Update Time:2025-04-19

1H-Indole-2-carbonitrile,octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carbonitrile,octahydro-
    • Octahydro-1H-indole-2-carbonitrile
    • AKOS006332001
    • SCHEMBL4615858
    • 96798-53-7
    • Inchi: 1S/C9H14N2/c10-6-8-5-7-3-1-2-4-9(7)11-8/h7-9,11H,1-5H2
    • InChI Key: KBEPDSPHSYTPPZ-UHFFFAOYSA-N
    • SMILES: N1C(C#N)CC2CCCCC12

Computed Properties

  • Exact Mass: 150.11600
  • Monoisotopic Mass: 150.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 35.82000
  • LogP: 1.75948

1H-Indole-2-carbonitrile,octahydro- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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